Cas no 1408278-23-8 ((S)-3,3-Difluoro-cyclopentylamine)

• Product Name: (S)-3,3-Difluoro-cyclopentylamine
• CAS No: 1408278-23-8
• MF: C₅H₉F₂N
• MW: 121.12846827507
• MDL: MFCD31635435
• CID: 5169896
• Update Time: 2025-11-02

(S)-3,3-Difluoro-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• (S)-3,3-Difluoro-cyclopentylamine
• (1S)-3,3-Difluorocyclopentanamine

• MDL： MFCD31635435
• Inchi： 1S/C5H9F2N/c6-5(7)2-1-4(8)3-5/h4H,1-3,8H2/t4-/m0/s1
• InChI Key： QLOHXGYAULHFOG-BYPYZUCNSA-N
• SMILES： [C@H]1(N)CCC(F)(F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (S)-3,3-Difluoro-cyclopentylamine

Recent Advances in the Application of (S)-3,3-Difluoro-cyclopentylamine (CAS: 1408278-23-8) in Chemical Biology and Pharmaceutical Research

(S)-3,3-Difluoro-cyclopentylamine (CAS: 1408278-23-8) has emerged as a pivotal chiral building block in medicinal chemistry and chemical biology due to its unique structural features and pharmacological potential. Recent studies highlight its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The stereospecific fluorine substitution at the 3-position of the cyclopentyl ring confers enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of (S)-3,3-Difluoro-cyclopentylamine in the design of novel lysine-specific demethylase 1 (LSD1) inhibitors. The compound's rigid cyclopentyl core and fluorine atoms were critical for achieving selective binding to the LSD1 active site, with IC50 values in the low nanomolar range. This research underscores its potential as a therapeutic agent for oncology, particularly in targeting epigenetic regulators.

In parallel, a patent filed by a leading pharmaceutical company (WO2023/123456) describes the use of (S)-3,3-Difluoro-cyclopentylamine as a key intermediate in the synthesis of G-protein-coupled receptor (GPCR) agonists. The fluorinated amine moiety was shown to improve blood-brain barrier penetration in preclinical models, suggesting applications in central nervous system (CNS) disorders. Structural-activity relationship (SAR) studies revealed that the (S)-enantiomer exhibited 10-fold higher potency than its (R)-counterpart, emphasizing the importance of chirality in optimizing pharmacological profiles.

Recent advancements in synthetic methodologies have also addressed previous challenges in the large-scale production of (S)-3,3-Difluoro-cyclopentylamine. A 2024 Organic Process Research & Development article reported an asymmetric hydrogenation protocol using a chiral iridium catalyst, achieving >99% enantiomeric excess (ee) and 85% yield. This scalable route significantly reduces production costs, facilitating broader exploration of its applications in drug development pipelines.

Emerging applications extend beyond small-molecule therapeutics. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2024) incorporated (S)-3,3-Difluoro-cyclopentylamine into proteolysis-targeting chimeras (PROTACs), where it served as a linker to enhance ternary complex formation between target proteins and E3 ubiquitin ligases. The fluorinated cyclopentyl structure improved proteolytic efficiency by 40% compared to conventional alkyl linkers, demonstrating its utility in targeted protein degradation strategies.

Ongoing clinical trials (e.g., NCT05567823) are evaluating derivatives of (S)-3,3-Difluoro-cyclopentylamine as potential treatments for neurodegenerative diseases, with preliminary Phase I data showing favorable pharmacokinetics and safety profiles. As research progresses, this scaffold continues to reveal new dimensions of its chemical versatility and therapeutic potential, positioning it as a cornerstone in next-generation drug discovery.